5,7-Di-tert-butyl-3-(3,4-dichlorophenyl)benzo[d]oxazol-3-ium tetrafluoroborate

Specification

• Molecular Formula: C21H24BCl2F4NO
• Molecular Weight: 464.1 g/mol
• IUPAC Name: 5,7-ditert-butyl-3-(3,4-dichlorophenyl)-1,3-benzoxazol-3-ium;tetrafluoroborate
• Standard InChI: InChI=1S/C21H24Cl2NO.BF4/c1-20(2,3)13-9-15(21(4,5)6)19-18(10-13)24(12-25-19)14-7-8-16(22)17(23)11-14;2-1(3,4)5/h7-12H,1-6H3;/q+1;-1
• Standard InChI Key: ABKHIOVKZFVXGC-UHFFFAOYSA-N
• SMILES: [B-](F)(F)(F)F.CC(C)(C)C1=CC(=C2C(=C1)[N+](=CO2)C3=CC(=C(C=C3)Cl)Cl)C(C)(C)C
• Canonical SMILES: [B-](F)(F)(F)F.CC(C)(C)C1=CC(=C2C(=C1)[N+](=CO2)C3=CC(=C(C=C3)Cl)Cl)C(C)(C)C

Introduction

5,7-Di-tert-butyl-3-(3,4-dichlorophenyl)benzo[d]oxazol-3-ium tetrafluoroborate is a complex organic compound with a molecular formula of C21H24BCl2F4NO and a molecular weight of approximately 464.13 g/mol. This compound is a derivative of benzo[d]oxazolium, which is a class of heterocyclic compounds known for their diverse applications in organic synthesis and materials science.

Synonyms and Identifiers

This compound is known by several synonyms, including 5,7-Di-tert-butyl-3-(3,4-dichlorophenyl)benzo[d]oxazol-3-ium tetrafluoroborate, 2750161-94-3, MFCD34598937, AT34909, and BS-52880. The PubChem CID for this compound is 162394409.

Preparation and Suppliers

The preparation of 5,7-Di-tert-butyl-3-(3,4-dichlorophenyl)benzo[d]oxazol-3-ium tetrafluoroborate typically involves advanced organic synthesis techniques. Suppliers such as Shaanxi Istare Biotechnology Co., Ltd. and BLD Pharmatech Co., Ltd. offer this compound for research purposes.

Suppliers Table

Supplier	Contact Information	Country
Shaanxi Istare Biotechnology Co., Ltd.	18682931470, 2142355700@qq.com	China
BLD Pharmatech Co., Ltd.	Available upon request	Various

Storage and Handling

This compound should be stored in a dark place under an inert atmosphere at room temperature to maintain its stability. It is classified as a hazardous substance with a UN number of 1759 and a packing group of III, requiring careful handling to avoid exposure.

Hazard Information Table

Hazard Statement	Precautionary Statement	UN Number	Packing Group
H302, H314	P260-P264-P270-P280-P301+P330+P331+P310	1759	III